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Compound of Interest

Compound Name: CCT374705

Cat. No.: B15606651 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step procedure for the

safe disposal of CCT374705, a BCL6 inhibitor, in the absence of a specific Safety Data Sheet

(SDS).

Due to the lack of a publicly available, specific SDS for CCT374705, this compound must be

treated as a hazardous substance of unknown specific toxicity. The following procedures are

based on general best practices for the disposal of research-grade chemicals. It is imperative

to consult with your institution's Environmental Health and Safety (EHS) office for specific

guidance and to ensure compliance with all local, state, and federal regulations.

Chemical and Physical Properties of CCT374705
A summary of the known properties of CCT374705 is provided below. This information is

crucial for safe handling and for providing accurate information to your EHS office.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15606651?utm_src=pdf-interest
https://www.benchchem.com/product/b15606651?utm_src=pdf-body
https://www.benchchem.com/product/b15606651?utm_src=pdf-body
https://www.benchchem.com/product/b15606651?utm_src=pdf-body
https://www.benchchem.com/product/b15606651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₁H₁₈ClF₃N₄O₂

Storage Temperature -20°C

Physical Appearance
Solid (Assumed based on common research

compounds)

Solubility
Soluble in organic solvents such as DMSO

(Dimethyl sulfoxide)

Hazard Category
Assumed Hazardous: Treat as toxic, and

potentially reactive.

Step-by-Step Disposal Protocol for CCT374705
The following protocol outlines the necessary steps for the safe disposal of CCT374705. This

procedure should be performed by trained personnel in a designated laboratory area.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile or neoprene are generally recommended for handling organic compounds).

2. Waste Segregation:

Solid Waste: Collect any solid CCT374705, contaminated weighing paper, and disposable

labware (e.g., pipette tips, microfuge tubes) in a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: If CCT374705 has been dissolved in a solvent, collect the solution in a

separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with

other waste streams unless compatibility is confirmed.

Sharps Waste: Any needles or other sharps contaminated with CCT374705 must be

disposed of in a designated sharps container for hazardous chemical waste.

3. Waste Container Labeling:
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All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "CCT374705," and the approximate quantity. Include the name of the solvent

if it is a liquid waste. Follow your institution's specific labeling requirements.

4. Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure containers are kept closed except when adding waste.

Store away from incompatible materials.

5. Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including the chemical name

and any known hazards.

6. Decontamination:

Thoroughly decontaminate all non-disposable glassware and equipment that came into

contact with CCT374705. A standard laboratory detergent followed by a solvent rinse (e.g.,

ethanol or acetone) is generally effective. Collect the initial rinse as hazardous liquid waste.

Clean the work area, including benchtops and fume hood surfaces, with an appropriate

cleaning agent.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of CCT374705.
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Preparation Waste Handling Final Steps
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Caption: Disposal workflow for CCT374705.

Disclaimer: This information is intended as a general guide. Always prioritize the specific

procedures and requirements of your institution's Environmental Health and Safety department.

The absence of a specific SDS for CCT374705 necessitates a cautious approach, treating the

compound as hazardous.

To cite this document: BenchChem. [Navigating the Disposal of CCT374705: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606651#cct374705-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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